4-Tert-butyl-2-chloro-5-methoxyphenol

• Molecular Formula: C11H15ClO2
• Molecular Weight: 214.69 g/mol
• IUPAC Name: 4-tert-butyl-2-chloro-5-methoxyphenol
• InChI: InChI=1S/C11H15ClO2/c1-11(2,3)7-5-8(12)9(13)6-10(7)14-4/h5-6,13H,1-4H3
• InChI Key: MEPLZFDVWVPBCJ-UHFFFAOYSA-N
• Canonical SMILES: CC(C)(C)C1=CC(=C(C=C1OC)O)Cl

Description

4-Tert-butyl-2-chloro-5-methoxyphenol is a substituted phenol derivative featuring a tert-butyl group at position 4, a chlorine atom at position 2, and a methoxy group at position 5. The tert-butyl group confers steric bulk and hydrophobicity, while the chlorine and methoxy substituents influence electronic properties.

Preparation Methods

Synthetic Routes and Reaction Conditions: The synthesis of 4-tert-butyl-2-chloro-5-methoxyphenol typically involves the chlorination of 4-tert-butyl-5-methoxyphenol. This reaction can be carried out using chlorine gas in the presence of a suitable catalyst, such as ferric chloride, under controlled temperature and pressure conditions.

Industrial Production Methods: In an industrial setting, the compound is produced through a multi-step process that includes the initial formation of 4-tert-butylphenol, followed by the introduction of the methoxy and chlorine groups. The process involves the use of reagents like methanol and chlorine gas, and the reaction conditions are optimized to achieve high yields and purity.

Chemical Reactions Analysis

Types of Reactions: 4-Tert-butyl-2-chloro-5-methoxyphenol undergoes various chemical reactions, including oxidation, reduction, and substitution reactions.

Common Reagents and Conditions:

• Oxidation: Oxidizing agents like potassium permanganate or chromyl chloride are used to oxidize the compound.

• Reduction: Reducing agents such as lithium aluminum hydride (LiAlH4) can be employed to reduce the compound.

• Substitution: Nucleophilic substitution reactions can be performed using nucleophiles like sodium hydroxide or ammonia.

Major Products Formed:

• Oxidation: The oxidation of 4-tert-butyl-2-chloro-5-methoxyphenol can lead to the formation of quinones and other oxidized derivatives.

• Reduction: Reduction reactions can produce corresponding alcohols or other reduced derivatives.

• Substitution: Substitution reactions can result in the formation of various substituted phenols.

Scientific Research Applications

4-Tert-butyl-2-chloro-5-methoxyphenol is widely used in scientific research due to its unique properties. It serves as an intermediate in the production of polymers, particularly phenolic and epoxy resins. These resins are used in coatings, inks, adhesives, and other industrial applications. Additionally, the compound is utilized in the synthesis of various pharmaceuticals and agrochemicals.

Mechanism of Action

4-Tert-butyl-2-chloro-5-methoxyphenol is similar to other phenolic compounds, such as 4-tert-butylphenol and 2-chlorophenol. its unique combination of functional groups gives it distinct properties and applications. For example, 4-tert-butylphenol lacks the methoxy and chlorine groups, while 2-chlorophenol lacks the tert-butyl group.

Comparison with Similar Compounds

4-Bromo-5-(chloromethyl)-2-methoxyphenol

• Structure : Bromo (position 4), chloromethyl (position 5), methoxy (position 2).
• Key Differences: Substituent Type: Bromine (electron-withdrawing) vs. tert-butyl (electron-donating, bulky).
• Synthesis : Synthesized using SOCl₂, suggesting halogenation pathways distinct from those likely employed for the target compound .

4-Butoxy-3-chloro-5-methoxybenzaldehyde

• Structure : Butoxy (position 4), chloro (position 3), methoxy (position 5), benzaldehyde (core).
• Key Differences: Functional Group: Aldehyde (electron-withdrawing) replaces the hydroxyl group in phenol, reducing acidity. Substituent Position: Chloro at position 3 (meta to methoxy) vs. position 2 (ortho to methoxy) in the target compound. This alters electronic conjugation and steric interactions .

4-Tert-butyl-2-chloro-5-amino-phenol

• Structure: Amino (position 5) replaces methoxy.
• Key Differences: Electronic Effects: Amino groups are stronger electron donors than methoxy, increasing basicity and hydrogen-bonding capacity. Applications: Amino derivatives may exhibit enhanced biological activity due to nucleophilic reactivity .

5-Chloro-2-(4-methoxyphenyl)-1,3-benzothiazole

• Structure : Benzothiazole core with chloro (position 5) and methoxyphenyl (position 2).
• Key Differences: Core Structure: Benzothiazole (aromatic heterocycle with sulfur) vs. phenol. Substituent Synergy: The methoxyphenyl group enhances π-π stacking interactions, unlike the tert-butyl group in the target compound .

Data Table: Structural and Functional Comparison

Compound Name	Core Structure	Substituents (Positions)	Key Functional Groups	Notable Properties
4-Tert-butyl-2-chloro-5-methoxyphenol	Phenol	Cl (2), tert-butyl (4), OMe (5)	Phenol, chloro, methoxy	High steric bulk, moderate acidity
4-Bromo-5-(chloromethyl)-2-methoxyphenol	Phenol	Br (4), CH₂Cl (5), OMe (2)	Bromo, chloromethyl	Alkylation potential
4-Butoxy-3-chloro-5-methoxybenzaldehyde	Benzaldehyde	Cl (3), butoxy (4), OMe (5)	Aldehyde, chloro	Reduced acidity, altered conjugation
4-Tert-butyl-2-chloro-5-amino-phenol	Phenol	Cl (2), tert-butyl (4), NH₂ (5)	Amino, chloro	Enhanced basicity, bioactivity
5-Chloro-2-(4-methoxyphenyl)-1,3-benzothiazole	Benzothiazole	Cl (5), OMe (phenyl, 4)	Benzothiazole, methoxy	Bioactive heterocycle

Research Findings and Implications

• Steric Effects: The tert-butyl group in the target compound reduces reactivity at the aromatic ring due to steric shielding, unlike the smaller substituents in analogs like 4-bromo-5-(chloromethyl)-2-methoxyphenol .
• Electronic Tuning : Methoxy groups enhance electron density at the ring, while chloro and bromo substituents withdraw electrons, affecting regioselectivity in further reactions.
• Biological Relevance: Benzothiazole derivatives (e.g., 5-chloro-2-(4-methoxyphenyl)-1,3-benzothiazole) highlight the importance of core structure in bioactivity, suggesting that phenol derivatives like the target compound could be optimized for similar applications .